MA-0204

• Molecular Formula: C25H27F3N2O4
• Molecular Weight: 476.5 g/mol
• InChI: InChI=1S/C25H27F3N2O4/c1-17(14-23(31)32)6-5-13-33-22-8-4-3-7-20(22)16-30-18(2)15-29-24(30)19-9-11-21(12-10-19)34-25(26,27)28/h3-4,7-12,15,17H,5-6,13-14,16H2,1-2H3,(H,31,32)/t17-/m1/s1
• InChIKey: GYNMVDMBFKGCCR-QGZVFWFLSA-N

MA-0204 PPARδ Modulator Overview

MA-0204 is an orally bioavailable small-molecule peroxisome proliferator-activated receptor delta (PPARδ) modulator with sub-nanomolar potency for the human receptor (EC50 = 0.4 nM) [1]. The compound was developed through isosteric replacement of the cis-amide moiety with an imidazole heterocycle, yielding a potent and highly selective PPARδ modulator with favorable pharmacokinetic properties [2]. MA-0204 is primarily utilized as a research tool compound for investigating PPARδ-mediated mitochondrial function enhancement, fatty acid oxidation upregulation, and therapeutic hypotheses in Duchenne muscular dystrophy (DMD) and acute kidney injury (AKI) [1][3]. The compound is supplied as a research-grade powder (purity ≥98%) and is intended exclusively for laboratory research use .

PPARδ pathway study fit with reported high receptor potency and selectivity

Supports mitochondrial function and fatty acid oxidation research

Research-grade powder for in vitro and in vivo laboratory studies

• [1] Lagu, B.; Kluge, A. F.; Tozzo, E.; Fredenburg, R.; Bell, E. L.; Goddeeris, M. M.; Dwyer, P.; Basinski, A.; Senaiar, R. S.; Jaleel, M.; et al. Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD). ACS Med. Chem. Lett. 2018, 9 (9), 935–940. View Source
• [2] Lagu, B.; Kluge, A. F.; Tozzo, E.; et al. Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD). ACS Med. Chem. Lett. 2018, 9 (9), 935–940. DOI: 10.1021/acsmedchemlett.8b00287. View Source
• [3] Bracken, C.; Pulito, K.; Stanwix, J. H.; Hoang, H. G.; Campos-Bilderback, S. B.; Sandoval, R. M.; Molitoris, B. A.; Tozzo, E. MA-0204 Modulation of PPARδ Promotes Recovery after AKI in Normal and Aged Proteinuric Diabetic CKD Zsf1 Rats. ASN Kidney Week Abstract FR-PO092, 2017. View Source

Why MA-0204 Cannot Be Substituted

PPARδ modulators exhibit substantial variability in receptor subtype selectivity, species-dependent potency, pharmacokinetic profiles, and nuclear receptor off-target activity—parameters that directly determine experimental reproducibility and translational relevance. Substituting MA-0204 with a generic PPARδ agonist such as GW501516 introduces confounding variables including divergent selectivity margins, distinct metabolic stability, and documented safety concerns that preclude direct data comparability [1]. Similarly, structurally related compounds within the Mitobridge PPARδ modulator series (e.g., MA-0211/ASP0367, MA-0217) possess differentiated clinical development trajectories and distinct ADME/PK characteristics that render them non-interchangeable for controlled research applications [2]. The quantitative evidence presented in Section 3 establishes precisely where MA-0204 occupies a specific, non-substitutable position within the PPARδ modulator landscape [1].

GW501516 and generic PPARδ agonists

Divergent selectivity margins and metabolic stability may introduce confounding variables that affect data comparability.

Mitobridge series (MA-0211, MA-0217)

Distinct ADME/PK profiles and clinical-stage differentiation limit direct interchangeability for controlled research.

• [1] Lagu, B.; Kluge, A. F.; Tozzo, E.; et al. Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD). ACS Med. Chem. Lett. 2018, 9 (9), 935–940. DOI: 10.1021/acsmedchemlett.8b00287. View Source
• [2] Astellas Pharma Inc. U.S. FDA Grants Fast Track Designation for ASP0367/MA-0211, a Selective PPARδ Modulator Being Developed for the Treatment of Primary Mitochondrial Myopathies. News Release, October 20, 2020. View Source

MA-0204 Differentiation Evidence

PPARδ Potency vs GW501516

MA-0204 demonstrates a human PPARδ EC50 of 0.4 nM in transactivation assays [1]. This represents a 2.5-fold improvement in potency compared to GW501516 (EC50 = 1 nM) [2]. The assay context is a cell-based transactivation system measuring PPARδ-driven reporter gene expression [1].

PPARδ potency

Context-dependent

EC50 0.4 nM vs GW501516 1 nM (2.5‑fold lower)

Supports pathway‑study concentration range selection

Cross‑study comparison; transactivation assay context

Evidence Dimension	Human PPARδ transactivation potency (EC50)
Target Compound Data	0.4 nM
Comparator Or Baseline	GW501516: 1 nM
Quantified Difference	2.5-fold lower EC50 (more potent)
Conditions	Cell-based transactivation assay using human PPARδ ligand binding domain

Why This Matters

Higher receptor potency enables lower working concentrations in cell-based assays, reducing solvent exposure and potential off-target effects at higher doses.

• [1] Lagu, B.; Kluge, A. F.; Tozzo, E.; et al. Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD). ACS Med. Chem. Lett. 2018, 9 (9), 935–940. Table 3. View Source
• [2] GW501516 Wikipedia. GW501516 (Cardarine) Pharmacology Data. EC50 = 1 nM for PPARδ. View Source

PPARδ Selectivity Over PPARα/PPARγ

MA-0204 exhibits >10,000-fold selectivity for PPARδ over PPARα and PPARγ receptors [1]. Human PPARα EC50 = 6,990 ± 1,030 nM; human PPARγ EC50 > 100,000 nM [1]. GW501516 demonstrates approximately 1,000-fold selectivity for PPARδ over PPARα and PPARγ [2]. The selectivity margin for MA-0204 exceeds that of GW501516 by an order of magnitude [1][2].

PPARδ selectivity

Context-dependent

>10,000‑fold over PPARα/γ vs GW501516 ~1,000‑fold

Isoform‑selectivity assay context; reduces confounding receptor effects

Transactivation assay; selectivity margin may vary with assay format

Evidence Dimension	Selectivity ratio: PPARδ EC50 versus PPARα EC50
Target Compound Data	>17,475-fold (0.4 nM vs 6,990 nM)
Comparator Or Baseline	GW501516: ~1,000-fold
Quantified Difference	>10-fold greater selectivity margin
Conditions	Transactivation assays in CV-1 cells expressing human PPAR subtypes

Why This Matters

Higher subtype selectivity reduces the risk of confounding biological effects from PPARα or PPARγ activation, which are associated with hepatotoxicity, myopathy, edema, and cardiac toxicity.

• [1] Lagu, B.; Kluge, A. F.; Tozzo, E.; et al. Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD). ACS Med. Chem. Lett. 2018, 9 (9), 935–940. Table 3. View Source
• [2] GW501516 Wikipedia. Selectivity profile: >1,000-fold selectivity for PPARδ over PPARα and PPARγ. View Source

Nuclear Receptor Selectivity Profile

MA-0204 displays no activity against androgen, progesterone, and glucocorticoid receptors at concentrations up to 10 μM [1]. The Eurofins PanLabs Lead Profiling Screen of 68 molecular targets showed no activity up to 10 μM for MA-0204 [1]. This selectivity profile is not uniformly documented for all PPARδ modulator comparators and represents a defined characterization of MA-0204's off-target receptor profile [1].

Nuclear receptor panel

Class-level

No activity at androgen, progesterone, glucocorticoid receptors up to 10 μM

Defined off‑target receptor profile supports data interpretation

Eurofins PanLabs screen; comparator coverage not uniform

Evidence Dimension	Activity at androgen/progesterone/glucocorticoid receptors
Target Compound Data	No activity up to 10 μM
Comparator Or Baseline	Not explicitly quantified for all comparators
Quantified Difference	Defined selectivity documented
Conditions	Eurofins PanLabs Lead Profiling Screen (68 molecular targets) at Aurigene Discovery Technologies

Why This Matters

Confirmed absence of activity at nuclear hormone receptors provides researchers with confidence that observed PPARδ-mediated effects are not confounded by steroid receptor signaling.

• [1] Lagu, B.; Kluge, A. F.; Tozzo, E.; et al. Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD). ACS Med. Chem. Lett. 2018, 9 (9), 935–940. Table 3, footnote c. View Source

In Vivo Pharmacokinetic Profile

MA-0204 demonstrates species-dependent oral bioavailability: 42% in mouse, 90% in rat, and 13% in monkey following oral administration at 3-10 mg/kg [1]. Caco-2 permeability is 36 × 10⁻⁶ cm/s (A to B) with an efflux ratio of 1.2, indicating good permeability and low efflux potential [1]. Plasma protein binding is high across species: mouse 99.5%, rat 99.6%, human 99.9% [1]. Terminal half-life ranges from 2.7 h (mouse IV) to 7.3 h (monkey PO) [1].

Oral bioavailability

Reported

Mouse 42% / Rat 90% / Monkey 13%

Species‑specific PK design reference

3 mg/kg PO rodent; 10 mg/kg monkey; n=3

Evidence Dimension	Oral bioavailability (%F) across species
Target Compound Data	Mouse: 42%; Rat: 90%; Monkey: 13%
Comparator Or Baseline	Species-to-species internal comparison
Quantified Difference	Rat bioavailability 6.9× higher than monkey
Conditions	Mouse: 3 mg/kg PO (n=3); Rat: 3 mg/kg PO (n=3); Monkey: 10 mg/kg PO (n=3)

Why This Matters

Species-specific PK parameters guide appropriate dose selection for in vivo efficacy studies and inform translational experimental design across rodent and non-human primate models.

• [1] Lagu, B.; Kluge, A. F.; Tozzo, E.; et al. Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD). ACS Med. Chem. Lett. 2018, 9 (9), 935–940. Table 3. View Source

DMD Myoblast Gene Upregulation

In primary myoblasts derived from Duchenne muscular dystrophy (DMD) patients, MA-0204 increases mRNA expression of PPARδ target genes ANGPTL4, CPT1, and PDHK4 in a concentration-dependent manner . In vivo, MA-0204 (30 or 100 mg/kg oral) increases Pdhk4 mRNA expression in mouse skeletal muscle . The study reports that MA-0204 alters PPARδ target gene expression and improves fatty acid oxidation in DMD patient-derived cells [1].

DMD myoblast genes

Data to verify

Concentration‑dependent increase in ANGPTL4, CPT1, PDHK4 mRNA

Supports target engagement interpretation in disease‑relevant cells

Patient myoblasts; fold‑change values not reported

Evidence Dimension	PPARδ target gene expression in DMD patient myoblasts
Target Compound Data	Concentration-dependent increase in ANGPTL4, CPT1, PDHK4 mRNA
Comparator Or Baseline	Vehicle control (untreated DMD myoblasts)
Quantified Difference	Qualitative upregulation reported; fold-change values not provided
Conditions	Primary myoblasts from DMD patients; in vitro culture

Why This Matters

Demonstrates functional engagement of PPARδ target genes in disease-relevant human cells, supporting the translational relevance of MA-0204 for DMD research applications.

• [1] Lagu, B.; Kluge, A. F.; Tozzo, E.; et al. Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD). ACS Med. Chem. Lett. 2018, 9 (9), 935–940. View Source

Acute Kidney Injury Efficacy

In a rat ischemia-reperfusion acute kidney injury (IR-AKI) model, MA-0204 treatment (30 mg/kg oral for 2 days) significantly improved histopathology scores, normalized expression of kidney injury-related genes (KIM-1, NGAL), and reduced urinary injury biomarker levels including [TIMP2]*[IGFBP7] and FABP-1 [1]. In aged diabetic CKD Zsf1 rats, MA-0204 dosed post-IR-AKI reduced kidney injury, accelerated recovery of kidney function, and decreased onset of fibrosis with slowed disease progression by 4 weeks [2].

AKI renal endpoints

Reported

Improved histopathology, reduced KIM‑1, NGAL, [TIMP2]*[IGFBP7], FABP‑1 vs vehicle

Supports AKI model‑response endpoint context

IR‑AKI rat model; 30 mg/kg oral; statistical difference reported

Evidence Dimension	Renal histopathology scores and injury biomarkers post-IR-AKI
Target Compound Data	Significant improvement in histopathology; reduced KIM-1, NGAL, [TIMP2]*[IGFBP7], FABP-1
Comparator Or Baseline	Vehicle-treated IR-AKI rats
Quantified Difference	Statistically significant improvement reported
Conditions	Sprague-Dawley rats; IR-AKI model; 30 mg/kg oral MA-0204 for 2 days

Why This Matters

Provides in vivo proof-of-concept data for MA-0204 in an AKI disease model, extending its research utility beyond muscular dystrophy to renal mitochondrial dysfunction applications.

• [1] Bracken, C.; Pulito, K.; Stanwix, J. H.; et al. MA-0204 Modulation of PPARδ Promotes Recovery after AKI in Normal and Aged Proteinuric Diabetic CKD Zsf1 Rats. ASN Kidney Week Abstract FR-PO092, 2017. View Source
• [2] Mitobridge, Inc. Press Release: Mitobridge Presents Preclinical Data Demonstrating Beneficial Effects of PPARd Modulators in Acute Kidney Injury at American Society of Nephrology Annual Meeting. November 6, 2017. View Source

MA-0204 Research Applications

PPARδ Transactivation Profiling

MA-0204 is optimally suited for nuclear receptor transactivation assays requiring high-potency PPARδ engagement with minimal cross-reactivity. The compound's human PPARδ EC50 of 0.4 nM and >10,000-fold selectivity over PPARα/PPARγ [1] enable dose-response studies across a wide concentration window without PPARα/γ confounding effects. Confirmed absence of activity at androgen, progesterone, and glucocorticoid receptors up to 10 μM [1] further supports its use as a selective PPARδ probe in multi-receptor screening panels.

DMD Mitochondrial Function Research

MA-0204 is validated for in vitro studies using DMD patient-derived primary myoblasts, where it concentration-dependently upregulates PPARδ target genes ANGPTL4, CPT1, and PDHK4 associated with mitochondrial fatty acid oxidation [1]. The compound's demonstrated in vivo target engagement in mouse skeletal muscle (Pdhk4 mRNA increase at 30-100 mg/kg oral) makes it suitable for preclinical DMD research programs investigating PPARδ-mediated metabolic reprogramming in dystrophic muscle.

AKI Renal Mitochondrial Research

Based on preclinical data demonstrating improved renal histopathology scores, reduced KIM-1/NGAL expression, and decreased urinary injury biomarkers ([TIMP2]*[IGFBP7], FABP-1) in IR-AKI rat models [1], MA-0204 is appropriate for research investigating PPARδ-mediated mitochondrial function enhancement in renal proximal tubule cells. The compound increased PPARδ target genes and palmitate oxidation in human RPTECs , supporting its utility in AKI and diabetic CKD research applications.

Rodent PK/ADME Profiling

MA-0204's well-characterized pharmacokinetic profile across mouse (t1/2 2.7-3.4 h, 42% oral bioavailability), rat (t1/2 4.6-6.1 h, 90% oral bioavailability), and monkey (t1/2 6.1-7.3 h, 13% oral bioavailability) [1] makes it a valuable reference compound for PPARδ modulator PK/PD correlation studies. The documented Caco-2 permeability (36 × 10⁻⁶ cm/s, efflux ratio 1.2) and high plasma protein binding (99.5-99.9% across species) [1] provide baseline parameters for comparative ADME investigations.

Application

Selection Property

Validation Focus

PPARδ pathway transactivation studies

Selective PPARδ engagement with minimal nuclear receptor cross‑reactivity

Receptor selectivity panel validation

DMD disease‑model mitochondrial research

PPARδ target gene upregulation in patient‑derived myoblasts

Mitochondrial FAO endpoint validation

AKI disease‑model renal research

Renoprotective endpoint modulation in IR‑AKI models

Renal recovery and fibrosis endpoints

Comparative PK/ADME reference profiling

Species‑specific PK parameters and Caco‑2 permeability characteristics

PK/PD correlation and exposure‑model validation

• [1] Lagu, B.; Kluge, A. F.; Tozzo, E.; et al. Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD). ACS Med. Chem. Lett. 2018, 9 (9), 935–940. Table 3. View Source